![molecular formula C7H17ClN2O B6191035 N-methyl-N-[2-(methylamino)propyl]acetamide hydrochloride CAS No. 2648957-46-2](/img/no-structure.png)
N-methyl-N-[2-(methylamino)propyl]acetamide hydrochloride
Overview
Description
“N-methyl-N-[2-(methylamino)propyl]acetamide hydrochloride” is a chemical compound with the molecular formula C7H17ClN2O . It has a molecular weight of 180.68 .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C7H16N2O.ClH/c1-6(8-3)5-9(4)7(2)10/h6,8H,5H2,1-4H3,(H,9,10);1H . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.Physical and Chemical Properties Analysis
“this compound” has a molecular weight of 180.68 . Unfortunately, other physical and chemical properties like melting point, boiling point, solubility, etc., are not available in the sources I found.Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N-methyl-N-[2-(methylamino)propyl]acetamide hydrochloride involves the reaction of N-methylacetamide with 2-bromo-N-methylpropylamine followed by treatment with hydrochloric acid.", "Starting Materials": [ "N-methylacetamide", "2-bromo-N-methylpropylamine", "Hydrochloric acid" ], "Reaction": [ "N-methylacetamide is reacted with 2-bromo-N-methylpropylamine in the presence of a base such as sodium hydroxide to form N-methyl-N-[2-(methylamino)propyl]acetamide.", "The resulting product is then treated with hydrochloric acid to form the hydrochloride salt of N-methyl-N-[2-(methylamino)propyl]acetamide." ] } | |
CAS No. |
2648957-46-2 |
Molecular Formula |
C7H17ClN2O |
Molecular Weight |
180.7 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
